Cas no 104-50-7 (4-Octanolide)

• Product Name: 4-Octanolide
• CAS No: 104-50-7
• Molecular Formula: C₈H₁₄O₂
• Molecular Weight: 142.1956
• MDL: MFCD00005402
• CID: 35274
• PubChem ID: 7704

4-Octanolide Properties

Names and Identifiers

• 5-Butyldihydrofuran-2(3H)-one
• octan-4-olide
• Octano-1,4-lactone
• g-Octalactone
• 4-Hydroxyoctanoic acid gamma-lactone
• 3,7-Dimethyl-1,6-octadien-3-ol
• 4-n-Butyl-4-hydroxybutyric acid lactone
• Octanolide-1,4
• Gamma-Octalactone
• gamma-Octanoic lactone
• gamma-Octanolactone
• γ-Octalactone
• OCTALACTONE, gamma(SG)
• 4-Hydroxy octanoic acid
• γ-Octanoic lactone
• γ-Octanolactone
• octan-4-
• FEMA 2796
• 4-Octanolide
• Octan-4-olid
• OCTALACTON-GAMMA
• 4-hydroxyoctanoic
• 2(3H)-Furanone, 5-butyldihydro-
• 4-Hydroxyoctanoic acid lactone
• 8-Oxo-5-octanolide
• 5-Butyltetrahydro-2-furanone
• 5-butyloxolan-2-one
• Octanoic acid, gamma lactone
• 5-Butyldihydro-2(3H)-furanone
• 4-Butyl-gamma-butyrolactone
• 2(3H)-Furanone, dihydro-5-butyl-
• gamma-Butyl-gamma-butyrolactone
• gamma-octanolide
• gamma-N-Butyl-gamma-butyrolactone
• gamma-Octalactone (natur

• MDL： MFCD00005402
• InChIKey： IPBFYZQJXZJBFQ-UHFFFAOYSA-N
• Inchi： 1S/C8H14O2/c1-2-3-4-7-5-6-8(9)10-7/h7H,2-6H2,1H3
• SMILES： O1C(C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 142.09938
• Heavy Atom Count: 10
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.88220
• PSA: 26.30000
• Refractive Index: n20/D 1.444(lit.)
• Boiling Point: 234 °C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 2796
• Color/Form: Colorless to yellowish oily liquid. Peach and coconut like sweet fruit aroma and Oat Bread aroma.
• Solubility: Soluble in ethanol and oil, slightly soluble in water, poorly soluble in propylene glycol.
• Density: 0.981 g/mL at 25 °C(lit.)

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